![molecular formula C15H11BrFN3O B6506475 N-(2-bromo-4-fluorophenyl)-1-methyl-1H-indazole-3-carboxamide CAS No. 1428349-21-6](/img/structure/B6506475.png)
N-(2-bromo-4-fluorophenyl)-1-methyl-1H-indazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-bromo-4-fluorophenyl)-1-methyl-1H-indazole-3-carboxamide, often referred to as BFMI, is a small molecule that is commonly used in scientific research. This compound is a member of the indazole class of compounds and has a wide range of applications in the laboratory. In
Mechanism of Action
BFMI acts as a competitive inhibitor of the enzyme acetylcholinesterase (AChE). AChE is an enzyme that is responsible for the breakdown of the neurotransmitter acetylcholine. By inhibiting AChE, BFMI increases the levels of acetylcholine in the body, which can have a variety of effects on the body.
Biochemical and Physiological Effects
BFMI has been shown to have a variety of biochemical and physiological effects. In animal studies, BFMI has been shown to increase the levels of acetylcholine in the brain, resulting in improved memory and learning. Additionally, BFMI has been shown to reduce the levels of the stress hormone cortisol, as well as to reduce inflammation.
Advantages and Limitations for Lab Experiments
BFMI has a number of advantages for laboratory experiments. It is relatively easy to synthesize, and it is stable in a variety of solvents. Additionally, it is non-toxic and has a low molecular weight, making it suitable for use in a wide range of applications. However, BFMI has a few limitations. It is not very soluble in water, and it is not very stable at higher temperatures.
Future Directions
There are a number of potential future directions for BFMI research. One potential direction is to explore the effects of BFMI on other neurological disorders, such as Parkinson’s disease and Alzheimer’s disease. Additionally, BFMI could be used to study the effects of compounds on the immune system, as well as to study the effects of compounds on cancer cell proliferation and apoptosis. Furthermore, BFMI could be used to study the effects of compounds on the cardiovascular system, as well as to study the effects of compounds on inflammation. Finally, BFMI could be used to study the effects of compounds on the endocrine system, as well as to study the effects of compounds on the development of new drugs.
Synthesis Methods
BFMI can be synthesized from commercially available starting materials, such as 4-bromo-N-(2-fluorophenyl)-1-methyl-1H-indazole-3-carboxamide and sodium bromide. The reaction is conducted in anhydrous dimethyl sulfoxide (DMSO) at room temperature. The reaction is typically complete within 1-2 hours and yields a product with a purity of greater than 95%.
Scientific Research Applications
BFMI has been used in a wide range of scientific research applications, including the study of protein-protein interactions, enzyme inhibition, and cell signaling pathways. It has also been used to study the effects of compounds on cancer cell proliferation and apoptosis. Additionally, BFMI has been used to study the effects of compounds on the immune system, as well as to study the effects of compounds on neurological disorders.
properties
IUPAC Name |
N-(2-bromo-4-fluorophenyl)-1-methylindazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11BrFN3O/c1-20-13-5-3-2-4-10(13)14(19-20)15(21)18-12-7-6-9(17)8-11(12)16/h2-8H,1H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPKMRBRJMRXFDH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2C(=N1)C(=O)NC3=C(C=C(C=C3)F)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11BrFN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-bromo-4-fluorophenyl)-1-methyl-1H-indazole-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.